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Compound of Interest

Ethyl N-Boc-2,5-dihydropyrrole-3-
Compound Name:
carboxylate

Cat. No.: B599045

An In-depth Technical Guide on Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate (CAS No. 146257-00-3) is a heterocyclic
building block of significant interest in medicinal chemistry and pharmaceutical research. As a
derivative of the 2,5-dihydropyrrole (also known as 3-pyrroline) scaffold, it serves as a versatile
intermediate in the synthesis of complex nitrogen-containing molecules. Its structure combines
a Boc-protected amine, which allows for controlled deprotection and subsequent
functionalization, and an a,B3-unsaturated ester, a key functional group for various chemical
transformations. This guide provides a summary of its known chemical properties, potential
reactivity based on related structures, and plausible synthetic strategies, which are crucial for
its application in drug discovery and development.

Chemical and Physical Properties

Quantitative experimental data such as melting point, boiling point, and specific solubility
values for Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate are not consistently reported in
publicly available literature. The information available is primarily from chemical supplier
databases.
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Property Value Citation(s)

CAS Number 146257-00-3 [1]

Molecular Formula C12H19NOa [1]

Molecular Weight 241.28 g/mol [11[2]
1-(tert-Butyl) 3-ethyl 2,5-

IUPAC Name dihydro-1H-pyrrole-1,3- [2]
dicarboxylate
Ethyl N-tert-butoxycarbonyl-

Synonyms 2,5-dihydropyrrole-3- [2]
carboxylate

Physical Form Solid [1]

Purity >97% (Commercially available) [2]
Store at 2-8°C or room

Storage Conditions temperature, sealed in a dry [2][3]
environment.
HOOXYTICVUYNKS-

InChl Key [1]

UHFFFAOYSA-N

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 13C NMR, IR, Mass Spectrometry) for
Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate are not available in the surveyed literature.
While vendor websites indicate the availability of such data upon purchase, it is not publicly
disclosed.[2][3]

Synthesis and Experimental Protocols

A specific, detailed, and peer-reviewed synthesis protocol for Ethyl N-Boc-2,5-
dihydropyrrole-3-carboxylate could not be identified in the searched literature. However, a
plausible synthetic route can be conceptualized based on established methods for similar
structures, such as the synthesis of (S)-1-Boc-2,5-dihydro-1H-pyrrole-2-carboxylic acid, which
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starts from N-Boc-diallylamine.[4] A general approach could involve the construction of the
dihydropyrrole ring followed by the introduction of the carboxylate group.

Below is a conceptual workflow for a potential synthesis.
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Starting Materials
(e.g., N-Boc-diallylamine)

Ring-Closing Metathesis (RCM)

(e.g., Grubbs' Catalyst)

(N-Boc-z,5-dihydropyrrole)

Directed Carboxylation/

Functionalization at C3

E\I-BOC-Z,5-dihydropyrrole-3-carboxylic aci(D

Esterification
(Ethanol, Acid Catalyst)

Final Product:
Ethyl N-Boc-2,5-dihydropyrrole-3-carboxylate
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Pathway A Pathway B

G-H Functionalization ProducD Cyclopropanation Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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